Cas no 2228110-71-0 (tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate)

Tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate is a protected morpholine derivative featuring both a tertiary butyloxycarbonyl (Boc) group and a functionalized side chain with primary amine and hydroxyl moieties. This compound is valuable in synthetic organic chemistry, particularly in peptide and heterocycle synthesis, where the Boc group provides orthogonal protection for the morpholine nitrogen. The presence of the 3-amino-1-hydroxypropyl substituent enhances its utility as a versatile intermediate for further modifications. Its stable yet deprotectable nature under mild acidic conditions makes it suitable for multi-step synthesis. The compound’s well-defined reactivity profile ensures consistent performance in complex transformations.

tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate structure

2228110-71-0 structure

Product Name:tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate

CAS No:2228110-71-0

MF:C₁₂H₂₄N₂O₄

MW:260.329963684082

CID:6422181

PubChem ID:165642112

Update Time:2025-11-06

tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate
- EN300-1880514
- 2228110-71-0
- Inchi： 1S/C12H24N2O4/c1-12(2,3)18-11(16)14-6-7-17-10(8-14)9(15)4-5-13/h9-10,15H,4-8,13H2,1-3H3
- InChI Key： NTZPNAFJDBLMAX-UHFFFAOYSA-N
- SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(CCN)O

Computed Properties

Exact Mass: 260.17360725g/mol
Monoisotopic Mass: 260.17360725g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 85Å²

tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1880514-0.05g	tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate	2228110-71-0	0.05g	$888.0	2023-09-18
Enamine	EN300-1880514-0.1g	tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate	2228110-71-0	0.1g	$930.0	2023-09-18
Enamine	EN300-1880514-0.25g	tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate	2228110-71-0	0.25g	$972.0	2023-09-18
Enamine	EN300-1880514-0.5g	tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate	2228110-71-0	0.5g	$1014.0	2023-09-18
Enamine	EN300-1880514-1.0g	tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate	2228110-71-0	1g	$842.0	2023-06-02
Enamine	EN300-1880514-2.5g	tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate	2228110-71-0	2.5g	$2071.0	2023-09-18
Enamine	EN300-1880514-5.0g	tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate	2228110-71-0	5g	$2443.0	2023-06-02
Enamine	EN300-1880514-10.0g	tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate	2228110-71-0	10g	$3622.0	2023-06-02
Enamine	EN300-1880514-1g	tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate	2228110-71-0	1g	$1057.0	2023-09-18
Enamine	EN300-1880514-5g	tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate	2228110-71-0	5g	$3065.0	2023-09-18

tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate

Comprehensive Guide to tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate (CAS No. 2228110-71-0): Properties, Applications, and Market Insights

tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate (CAS No. 2228110-71-0) is a specialized morpholine derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique tert-butyl and amino-hydroxypropyl functional groups, has garnered attention for its versatility in drug development and organic synthesis. In this article, we delve into its chemical properties, applications, and emerging trends, addressing common queries such as "What is tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate used for?" and "How is CAS 2228110-71-0 synthesized?".

The molecular structure of tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate features a morpholine ring substituted with a carboxylate ester and an amino alcohol side chain. This configuration imparts both hydrophilic and lipophilic properties, making it valuable for optimizing drug solubility and bioavailability. Researchers frequently search for "morpholine derivatives in drug design" or "CAS 2228110-71-0 solubility data," highlighting its relevance in modern medicinal chemistry.

One of the primary applications of CAS 2228110-71-0 is as a building block in the synthesis of bioactive molecules. Its tert-butyl group enhances stability, while the amino and hydroxyl functionalities allow for further derivatization. Recent studies explore its role in creating kinase inhibitors and GPCR-targeted compounds, addressing trending topics like "new drug intermediates 2023" and "amino alcohol applications in pharmaceuticals."

The synthetic route to tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate typically involves multi-step organic reactions, including amidation and esterification. Industry professionals often inquire about "scalable synthesis of morpholine carboxylates" or "CAS 2228110-71-0 suppliers," reflecting its commercial demand. Strict quality control, such as HPLC purity analysis, ensures compliance with pharmaceutical standards.

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In conclusion, tert-butyl 2-(3-amino-1-hydroxypropyl)morpholine-4-carboxylate exemplifies innovation in fine chemicals. Its dual functionality aligns with searches for "multifunctional drug intermediates," while ongoing research explores its potential in targeted therapies. For detailed specifications or collaboration opportunities, consult certified suppliers with GMP-grade offerings.